Cas no 26885-97-2 (Benzene, 1-bromo-4-(4-methylphenyl)sulfonylmethyl-)

• Product Name: Benzene, 1-bromo-4-(4-methylphenyl)sulfonylmethyl-
• CAS No: 26885-97-2
• MF: C₁₄H₁₃BrO₂S
• MW: 325.220822095871
• CID: 1428732
• PubChem ID: 2996005
• Update Time: 2025-04-20

Benzene, 1-bromo-4-(4-methylphenyl)sulfonylmethyl- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-bromo-4-[[(4-methylphenyl)sulfonyl]methyl]-
• AKOS003363898
• A1-04287
• 26885-97-2
• SCHEMBL20015733
• 1-Bromo-4-(tosylmethyl)benzene
• CS-0336104
• STK290770
• 1-[(4-bromophenyl)methylsulfonyl]-4-methylbenzene
• 1-bromo-4-{[(4-methylphenyl)sulfonyl]methyl}benzene
• Benzene, 1-bromo-4-(4-methylphenyl)sulfonylmethyl-

• Inchi： 1S/C14H13BrO2S/c1-11-2-8-14(9-3-11)18(16,17)10-12-4-6-13(15)7-5-12/h2-9H,10H2,1H3
• InChI Key： CQIBZBQBIIUBEK-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)CS(C1C=CC(C)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 323.98199
• Monoisotopic Mass: 323.98196g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 42.5Ų

Experimental Properties

• PSA: 34.14

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Tosyl compounds